Cas no 61907-54-8 (Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-)

• Product Name: Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-
• CAS No: 61907-54-8
• MF: C₁₄H₂F₈O₆S
• MW: 450.214311122894
• CID: 463380
• PubChem ID: 71391292
• Update Time: 2025-04-19

Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 4-(4-carboxy-2,3,5,6-tetrafluorophenyl)sulfonyl-2,3,5,6-tetrafluorobenzoic acid
• 61907-54-8
• DTXSID10813168
• 4,4'-Sulfonylbis(tetrafluorobenzoic acid)
• Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-

• Inchi： 1S/C14H2F8O6S/c15-3-1(13(23)24)4(16)8(20)11(7(3)19)29(27,28)12-9(21)5(17)2(14(25)26)6(18)10(12)22/h(H,23,24)(H,25,26)
• InChI Key： TVQIRDPRJXZLAZ-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)(C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)(=O)=O

Computed Properties

• Exact Mass: 449.94436
• Monoisotopic Mass: 449.94443425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 108.74